Cas no 2092453-84-2 (1,5-Diazecin-2(1H)-one, octahydro-8-methyl-)

• Product Name: 1,5-Diazecin-2(1H)-one, octahydro-8-methyl-
• CAS No: 2092453-84-2
• MF: C₉H₁₈N₂O
• MW: 170.252022266388
• CID: 5254283
• Update Time: 2025-07-01

1,5-Diazecin-2(1H)-one, octahydro-8-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,5-Diazecin-2(1H)-one, octahydro-8-methyl-

• Inchi： 1S/C9H18N2O/c1-8-2-5-10-6-4-9(12)11-7-3-8/h8,10H,2-7H2,1H3,(H,11,12)
• InChI Key： HOMKMSSDFZLOFU-UHFFFAOYSA-N
• SMILES： N1CCC(C)CCNCCC1=O

Additional information on 1,5-Diazecin-2(1H)-one, octahydro-8-methyl-

Introduction to 1,5-Diazecin-2(1H)-one, octahydro-8-methyl- (CAS No. 2092453-84-2)

The compound 1,5-Diazecin-2(1H)-one, octahydro-8-methyl-, identified by its CAS number 2092453-84-2, represents a significant area of interest in the field of medicinal chemistry and pharmacological research. This heterocyclic scaffold, featuring a fused diazocine core with an octahydro substituent and a methyl group at the 8-position, has garnered attention due to its structural complexity and potential biological activity. The unique arrangement of nitrogen and oxygen atoms within its molecular framework suggests promising interactions with biological targets, making it a valuable candidate for further exploration in drug discovery.

Recent advancements in computational chemistry and molecular modeling have enhanced our understanding of the pharmacophoric features of this compound. Studies indicate that the presence of the octahydro ring system contributes to favorable binding affinities with certain enzymes and receptors, while the methyl substitution at the 8-position modulates electronic properties, influencing reactivity and metabolic stability. These insights have guided synthetic modifications aimed at optimizing bioavailability and therapeutic efficacy.

In the realm of medicinal chemistry, the synthesis of analogs derived from 1,5-Diazecin-2(1H)-one, octahydro-8-methyl- has been pursued to identify novel bioactive molecules. Researchers have employed transition-metal-catalyzed reactions and asymmetric synthesis techniques to achieve high yields and enantioselectivity. Notably, modifications to the nitrogen-containing heterocycle have revealed compounds with enhanced binding interactions with targets involved in inflammatory pathways and neurodegenerative diseases. Such findings underscore the compound’s potential as a lead structure for developing innovative therapeutic agents.

The structural motif of 1,5-Diazecin-2(1H)-one, octahydro-8-methyl- also intersects with emerging trends in drug design, particularly in the development of small-molecule chelators for metal-based therapies. The nitrogen-rich environment facilitates coordination with metal ions such as copper and zinc, which are implicated in various pathological conditions. Preliminary studies have demonstrated that derivatives of this scaffold exhibit selective chelation properties, opening avenues for applications in metallodrug development aimed at treating oxidative stress-related disorders.

From a mechanistic standpoint, the reactivity of 1,5-Diazecin-2(1H)-one, octahydro-8-methyl- has been investigated through spectroscopic and crystallographic analyses. The lone pair electrons on the nitrogen atoms enable participation in hydrogen bonding networks, both within the molecule and with surrounding biomolecules. This propensity has been exploited in designing probes for studying protein-ligand interactions using nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography. Such methodologies provide critical insights into binding modes and conformational dynamics.

The synthesis of this compound also involves considerations of stereochemistry, given the potential impact of absolute configuration on biological activity. Chiral auxiliaries and catalysts have been employed to construct enantiomerically pure derivatives, which are often required for achieving selectivity in biological assays. For instance, enantiomers derived from 1,5-Diazecin-2(1H)-one, octahydro-8-methyl- have shown differential effects on enzyme inhibition assays, highlighting the importance of stereochemical control in medicinal chemistry.

Evaluation of metabolic stability is another critical aspect when assessing the potential therapeutic value of 1,5-Diazecin-2(1H)-one, octahydro-8-methyl- derivatives. In vitro liver microsome studies have revealed varying degradation rates depending on substituent placement within the heterocyclic system. Modifications that enhance metabolic resilience while preserving bioactivity are key priorities in optimizing drug candidates for clinical translation.

The compound’s solubility profile presents an additional consideration for formulation development. Poor water solubility can limit bioavailability; however, strategies such as prodrug design or co-crystallization with hydrotropes have been explored to improve solubility without compromising pharmacological activity. These approaches align with modern pharmaceutical practices aimed at enhancing drug delivery systems.

Recent publications highlight collaborations between academic researchers and industrial chemists to advance preclinical studies involving derivatives of 1,5-Diazecin-2(1H)-one, octahydro-8-methyl-. Animal models have been utilized to assess pharmacokinetic parameters and preliminary toxicological profiles, providing a foundation for further development efforts. Encouraging results from these studies reinforce the compound’s promise as a starting point for novel therapeutics targeting central nervous system disorders.

The integration of artificial intelligence (AI) tools into virtual screening pipelines has accelerated the identification of promising derivatives from this scaffold. Machine learning models trained on large datasets predict binding affinities and ADME properties with increasing accuracy, enabling rapid prioritization of compounds for experimental validation. This synergy between computational methods and traditional synthetic chemistry underscores modern drug discovery paradigms.

In conclusion,1,5-Diazecin-2(1H)-one, particularly its octahydro-8-methyl variant (CAS No. 2092453-84-2), represents a structurally intriguing molecule with significant untapped potential in medicinal chemistry. Ongoing research efforts focus on elucidating its mechanism of action across multiple therapeutic areas while optimizing synthetic routes for scalability and cost-effectiveness. As our understanding deepens through interdisciplinary collaborations spanning organic synthesis,biopharmaceutical analysis,and computational modeling,this compound continues to emerge as a cornerstone structure in next-generation drug development initiatives.